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Compound of Interest

Compound Name: Cresol red

Cat. No. B154985

An In-depth Technical Guide to the Solubility of Cresol Red in Water and Ethanol

Introduction

Cresol Red (o-Cresolsulfonephthalein) is a synthetic triarylmethane dye widely utilized in
scientific research and various industries.[1] Its primary application is as a pH indicator, notable
for its two distinct transition ranges, making it versatile for monitoring pH changes in both acidic
and alkaline environments.[2][3] It exhibits a color change from red to yellow in the pH range of
0.2 to 1.8 and a second transition from yellow to a purplish-red in the pH range of 7.2 to 8.8.[2]
[4] Beyond its role in titrations and as a general pH indicator, Cresol Red also serves as a
tracking dye in agarose and polyacrylamide gel electrophoresis for DNA, RNA, and protein
analysis.[1][5]

This guide provides a detailed examination of the solubility of Cresol Red in two common
laboratory solvents: water and ethanol. Understanding its solubility is critical for the preparation
of stock solutions, ensuring accuracy in experimental applications, and for its use in drug
development and other research fields.

Quantitative Solubility Data

The solubility of Cresol Red can vary depending on whether it is in its free acid form or as a
sodium salt. The sodium salt form generally exhibits greater solubility in aqueous solutions. The
data gathered from various sources is summarized below.
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Compound B ]
Solvent Solubility Observation Source
Form
Sparingly
Cresol Red Water Soluble / Slightly - [4161[71
Soluble
Soluble / Readily
Cresol Red Ethanol - [61[71[8]
Soluble
Clear Yellow
Cresol Red 95% Ethanol 0.1% (w/v) ) [1]
Solution
Cresol Red
) Water 1 mg/mL -
Sodium Salt
Cresol Red
) 95% Ethanol 10 mg/mL -
Sodium Salt

Note: "Sparingly soluble” and "slightly soluble" are qualitative terms. The quantitative data
provides more precise measurements for solution preparation.

Experimental Protocol for Solubility Determination

The following protocol provides a standardized methodology for determining the solubility of a
test chemical like Cresol Red. This procedure is adapted from the ICCVAM recommended
protocol for solubility determination and is designed to be performed in a stepwise manner
using increasingly rigorous mechanical techniques.[9]

3.1 Materials

Cresol Red (powder form)

Solvents: Deionized Water, Ethanol (95% or absolute)

Glass test tubes or vials

Analytical balance
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o Vortex mixer
e Water bath sonicator
e Warming oven or water bath (set to 37°C)

3.2 Procedure This protocol uses a tiered approach, starting with a high concentration and
proceeding to lower concentrations if the compound does not dissolve.

3.2.1 Tier 1: Initial High Concentration Test (e.g., 20 mg/mL)

Weigh approximately 10 mg of Cresol Red into a pre-labeled glass tube. Document the
exact weight.

Add 0.5 mL of the first solvent (e.g., Deionized Water) to the tube to achieve a target
concentration of 20 mg/mL.[9]

Apply the following sequence of mechanical procedures to attempt to dissolve the
compound: a. Gently mix the tube at room temperature. b. Vortex the tube for 1-2 minutes.[9]
c. Visually inspect for dissolution. A compound is considered dissolved if the solution is clear
with no visible precipitate or cloudiness. d. If not dissolved, place the tube in a water bath
sonicator for up to 5 minutes.[9] Re-inspect. e. If still not dissolved, warm the solution to
37°C for up to 60 minutes.[9] Re-inspect.

If complete solubility is achieved, the solubility is at least 20 mg/mL. No further steps are
needed for this solvent.

If the compound does not dissolve, proceed to Tier 2.
Repeat steps 1-5 for the second solvent (Ethanol).
3.2.2 Tier 2: First Dilution (e.g., 2 mg/mL)

e To the tube from Tier 1 where the compound did not dissolve, add an additional 4.5 mL of the
same solvent to bring the total volume to 5.0 mL. This dilutes the concentration by a factor of
10 to 2 mg/mL.
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» Repeat the sequence of mechanical procedures (vortex, sonication, warming) as described
in step 3.2.1.

« If solubility is achieved, record the solubility as being between the previous concentration (20
mg/mL) and the current one (2 mg/mL). For a more precise value, the experiment can be
repeated with intermediate concentrations.

« |If the compound still does not dissolve, proceed to the next dilution tier, decreasing the
concentration by a factor of 10 each time, until solubility is achieved.

Diagrams and Workflows

Visual representations are crucial for understanding experimental processes and the functional
properties of chemical indicators.
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Start: Weigh ~10mg
of Cresol Red

Add 0.5 mL Solvent
(e.g., Water or Ethanol)
Target: 20 mg/mL

:

Vortex for 1-2 min

A

Sonicate for up to 5 min

Repeat Mechanical

Dissolved?
Procedures

Yes No

Warm to 37°C

for 5-60 min
Yes
Yes No
. Add 4.5 mL Solvent
End: Soluble (Dilute to 2 mg/mL)
1

End: Insoluble
(or proceed to further dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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